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Chlorodifluoromethane (HCFC-22) is a potent greenhouse gas and an ozone-depleting

substance, making its atmospheric monitoring crucial for environmental stewardship.[1][2][3][4]

This guide provides a comprehensive overview for researchers and scientists on the

methodologies to assess the agreement between satellite and ground-based measurements of

HCFC-22, ensuring robust and reliable data for atmospheric models and policy decisions.

The Importance of Integrated HCFC-22 Monitoring
HCFC-22, primarily used in refrigeration and air conditioning systems, contributes to

stratospheric ozone depletion and global warming.[1][2][3][4] Although its production is being

phased out under the Montreal Protocol, its long atmospheric lifetime of about 12 years

necessitates continued monitoring.[1] Both satellite and ground-based platforms are essential

for a comprehensive understanding of HCFC-22 distribution, trends, and emissions.

Satellites provide global coverage, offering a broad perspective on the spatial and temporal

distribution of HCFC-22 in the atmosphere.[5][6] Ground-based measurements, on the other

hand, offer high-accuracy, high-frequency data at specific locations, which are crucial for

validating satellite retrievals and for long-term trend analysis.[2][7][8][9] The synergy between

these two measurement modalities is paramount for a complete and validated global picture of

atmospheric HCFC-22.
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A fundamental understanding of the measurement techniques is critical for interpreting and

comparing datasets.

2.1. Satellite-Based Remote Sensing

Satellite instruments typically measure the vertical profile or total column of HCFC-22 by

analyzing the absorption or emission of infrared radiation by the atmosphere. Key satellite

instruments that have been used to measure HCFC-22 include:

Michelson Interferometer for Passive Atmospheric Sounding (MIPAS): Onboard the Envisat

satellite, MIPAS provided limb emission measurements of a wide range of atmospheric trace

gases, including HCFC-22, from 2002 to 2012.[1][5][10]

Atmospheric Chemistry Experiment-Fourier Transform Spectrometer (ACE-FTS): This

instrument on the Canadian SCISAT satellite has been providing solar occultation

measurements of HCFC-22 since 2003, offering high-precision data in the upper troposphere

and stratosphere.[1][10][11]

Infrared Atmospheric Sounding Interferometer (IASI): A nadir-viewing instrument that can

derive column amounts of HCFC-22.[11]

2.2. Ground-Based Measurements

Ground-based monitoring of HCFC-22 is primarily conducted through two main techniques:

In Situ Measurements: These involve the direct collection of air samples at the surface,

which are then analyzed in a laboratory using techniques like gas chromatography-mass

spectrometry (GC-MS). Global networks such as the Advanced Global Atmospheric Gases

Experiment (AGAGE) and the National Oceanic and Atmospheric Administration Earth

System Research Laboratory (NOAA ESRL) provide long-term, high-precision in situ

measurements of HCFC-22 from various locations around the world.[2][7]

Ground-Based Remote Sensing (FTIR): High-resolution Fourier Transform Infrared (FTIR)

spectrometers measure the absorption of solar radiation by atmospheric gases, allowing for

the retrieval of total column abundances and, in some cases, vertical profiles of HCFC-22.[1]

[10][12] The Network for the Detection of Atmospheric Composition Change (NDACC) is a

global network of ground-based remote sensing sites.[13][14]
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A Framework for Assessing Agreement
A robust assessment of the agreement between satellite and ground-based HCFC-22

measurements involves a multi-step process, from data acquisition and processing to statistical

comparison.

Here, we outline a generalized protocol for comparing satellite and ground-based HCFC-22

data.

Step 1: Data Acquisition and Collocation

Define Study Period and Location: Select a time period and geographical region with

overlapping satellite and ground-based measurements.

Acquire Satellite Data: Obtain the relevant Level 2 (geolocated vertical profiles or columns)

or Level 3 (gridded) data products from the satellite mission archives.

Acquire Ground-Based Data: Access data from the relevant ground-based network (e.g.,

AGAGE, NOAA, NDACC).

Collocation: Spatially and temporally match the satellite and ground-based observations.

This is a critical step, and the criteria for a "match" should be clearly defined (e.g., within a

certain radius and time difference). For column-based comparisons, a common approach is

to average satellite pixels within a defined radius around the ground station.

Step 2: Data Processing and Harmonization

Unit Conversion: Ensure that both datasets are in the same units (e.g., parts per trillion, mole

fraction, or molecules per cm²).

Vertical Resolution: When comparing profile data, the differing vertical resolutions of the

satellite and ground-based instruments must be accounted for. This often involves applying

the satellite's averaging kernel to the high-resolution ground-based profile to smooth it to the

satellite's resolution.

Uncertainty Characterization: Quantify the uncertainties associated with each measurement

type.[15][16][17][18] For satellite data, this includes retrieval errors, while for ground-based
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data, it includes measurement and sampling uncertainties.

Step 3: Statistical Comparison

Bias Calculation: Determine the mean difference (bias) and the standard deviation of the

differences between the collocated datasets.

Correlation Analysis: Calculate the correlation coefficient (e.g., Pearson's r) to assess the

linear relationship between the two datasets.

Trend Analysis: Compare the long-term trends and seasonal cycles derived from both

satellite and ground-based time series. This can reveal systematic differences in how the two

systems capture atmospheric changes.

The following diagram illustrates the key steps in the comparison process.
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Caption: Workflow for comparing satellite and ground-based HCFC-22 measurements.
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Summary of Key Comparison Studies
Numerous studies have compared satellite and ground-based HCFC-22 measurements,

providing valuable insights into the performance of different observing systems.
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Satellite Instrument
Ground-Based
Data

Key Findings Reference

MIPAS (ENVISAT) FTIR (Jungfraujoch)

Good agreement in

tropospheric and

lower-stratospheric

partial columns,

supporting the validity

of both datasets for

trend analysis.

[1]

MIPAS (ENVISAT) FTIR (Reunion Island)

Good agreement

found, with mean

relative biases and

standard deviations of

the differences

between smoothed

MIPAS and FTIR

partial columns being

-0.7% and 6.0%,

respectively.

[12]

ACE-FTS FTIR (Hefei)

The mean relative

difference in the

profiles was -4.38 ±

0.83% at 5 to 25 km,

with the satellite

partial columns being

slightly lower than the

FTIR measurements.

[10]

Multiple Satellites NOAA Flask Samples

Excellent agreement

in annual growth rates

of HCFC-22, with a

clear decrease in

recent years observed

by both platforms.

[13]

ACE-FTS Correlative Satellite,

Aircraft, and Balloon

ACE-FTS typically

exhibits a low bias of

[11]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://acp.copernicus.org/articles/19/12309/2019/
https://www.researchgate.net/publication/305521675_CFC-11_CFC-12_and_HCFC-22_ground-based_remote_sensing_FTIR_measurements_at_Reunion_Island_and_comparisons_with_MIPASENVISAT_data
https://www.mdpi.com/2072-4292/15/23/5590
https://www.researchgate.net/journal/Geophysical-Research-Letters-1944-8007/publication/385808552_Recent_Decreases_in_the_Growth_Rate_of_Atmospheric_HCFC-22_Column_Derived_From_the_Ground-Based_FTIR_Harmonized_Retrievals_at_16_NDACC_Sites/links/67362dff4a70511f071ed730/Recent-Decreases-in-the-Growth-Rate-of-Atmospheric-HCFC-22-Column-Derived-From-the-Ground-Based-FTIR-Harmonized-Retrievals-at-16-NDACC-Sites.pdf?origin=journalDetail
https://amt.copernicus.org/articles/17/2429/2024/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data 0%–10% between ~5

and 15 km and is

within ±15% between

~15 and 25 km.

These studies generally demonstrate good agreement between satellite and ground-based

measurements of HCFC-22, with reported biases often falling within the combined

measurement uncertainties.[12] This consistency provides confidence in using both data

sources to monitor the atmospheric abundance and long-term trends of this important trace

gas.

Challenges and Considerations
Despite the generally good agreement, several challenges and considerations must be

addressed when comparing satellite and ground-based HCFC-22 data:

Differing Viewing Geometries: Satellites have various viewing geometries (nadir, limb), while

ground-based instruments are typically pointed at the sun. This can lead to differences in the

sampled air masses.

Spatial and Temporal Mismatches: Perfect collocation is rarely possible, and differences in

the spatial and temporal representativeness of the measurements can introduce

discrepancies.

A Priori Information: Satellite retrievals often rely on a priori information about the

atmospheric state, which can introduce biases if the a priori is not representative of the true

state.

Cloud Contamination: Clouds can significantly impact satellite retrievals in the infrared,

leading to data gaps and potential biases.[17]

Conclusion and Future Outlook
The robust validation of satellite HCFC-22 data with high-quality ground-based measurements

is a cornerstone of global atmospheric monitoring.[8][19][20] The methodologies outlined in this

guide provide a framework for conducting rigorous comparison studies. As new satellite

missions with improved capabilities are launched, the continued operation and expansion of
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ground-based monitoring networks will be essential for ensuring the quality and reliability of the

global HCFC-22 data record. This integrated approach is vital for tracking the effectiveness of

international protocols and for understanding the evolving role of HCFC-22 in the Earth's

climate system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://arxiv.org/pdf/2510.05751
https://www.researchgate.net/publication/241061906_A_Global_Map_of_Uncertainties_in_Satellite-Based_Precipitation_Measurements
https://www.mdpi.com/2072-4292/10/4/616
https://egusphere.copernicus.org/preprints/2023/egusphere-2023-725/egusphere-2023-725.pdf
https://www.researchgate.net/publication/238534938_Validation_of_remote-sensing_satellites_using_simple_ground-based_instruments
https://ntrs.nasa.gov/api/citations/20020086934/downloads/20020086934.pdf
https://www.benchchem.com/product/b1668795#assessing-the-agreement-between-satellite-and-ground-based-hcfc-22-measurements
https://www.benchchem.com/product/b1668795#assessing-the-agreement-between-satellite-and-ground-based-hcfc-22-measurements
https://www.benchchem.com/product/b1668795#assessing-the-agreement-between-satellite-and-ground-based-hcfc-22-measurements
https://www.benchchem.com/product/b1668795#assessing-the-agreement-between-satellite-and-ground-based-hcfc-22-measurements
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668795?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

